Cas no 2309461-09-2 (benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate)

• Product Name: benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate
• CAS No: 2309461-09-2
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5853522
• PubChem ID: 138991221
• Update Time: 2025-06-10

benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate
• EN300-1719138
• 2309461-09-2

• Inchi： 1S/C14H20N2O3/c1-18-14(7-8-15)10-16(11-14)13(17)19-9-12-5-3-2-4-6-12/h2-6H,7-11,15H2,1H3
• InChI Key： ZIEQLBBQNXNOFY-UHFFFAOYSA-N
• SMILES： O(C)C1(CCN)CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.8Ų

Additional information on benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate

Introduction to benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate (CAS No. 2309461-09-2)

Benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate (CAS No. 2309461-09-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structure of benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate makes it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate consists of a benzyl group attached to an azetidine ring, which is further functionalized with a methoxy group and an aminoethyl side chain. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable tool in the development of new drugs.

Recent studies have highlighted the potential of benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the activity of certain enzymes involved in neurodegenerative processes. Specifically, it has been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme that plays a crucial role in the breakdown of acetylcholine, a neurotransmitter essential for cognitive function.

In addition to its potential as an AChE inhibitor, benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate has also shown promise in cancer research. Studies have demonstrated that this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells.

The pharmacokinetic properties of benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate have been extensively studied to ensure its suitability for therapeutic use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is stable under physiological conditions, making it a promising candidate for further development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate in treating various conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further validate its potential as a therapeutic agent.

The synthesis of benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate involves several steps, including the formation of the azetidine ring and the introduction of the benzyl and methoxy groups. The process is highly controlled to ensure high purity and yield. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to optimize the production process.

In conclusion, benzyl 3-(2-aminoethyl)-3-methoxyazetidine-1-carboxylate (CAS No. 2309461-09-2) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a promising candidate for the development of new drugs targeting neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to explore its full potential, potentially leading to new therapeutic options for patients suffering from these conditions.